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Compound of Interest

Compound Name: Cephalocyclidin A

Cat. No.: B15590000

Get Quote

for Researchers, Scientists, and Drug Development Professionals

Cephalocyclidin A, a novel pentacyclic alkaloid, was first isolated from the fruits of

Cephalotaxus harringtonia var. nana.[1][2] Its unique fused-pentacyclic skeleton with six

contiguous asymmetric centers has made it a subject of interest in natural product chemistry.[1]

[2] The structural elucidation of Cephalocyclidin A was accomplished through a combination

of spectroscopic methods, including 1D and 2D Nuclear Magnetic Resonance (NMR)

spectroscopy and X-ray crystallography.[1][2] This guide provides a comparative framework for

the cross-validation of spectroscopic data of Cephalocyclidin A against other known

Cephalotaxus alkaloids. Due to the limited public availability of the complete raw spectroscopic

data for Cephalocyclidin A, this guide utilizes data from structurally related and well-

characterized alkaloids from the same family—Cephalotaxine, Demethylcephalotaxinone, and

Harringtonine—to illustrate the cross-validation process.

Comparative Spectroscopic Data
The structural integrity of a novel compound like Cephalocyclidin A is established by

meticulously comparing its spectroscopic data with that of known related structures. This cross-
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validation process is critical for confirming the proposed structure and identifying subtle

structural variations.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

organic molecules. Comparison of ¹H and ¹³C NMR chemical shifts, coupling constants, and

correlations from 2D NMR experiments (COSY, HSQC, HMBC, NOESY) allows for the detailed

assignment of all atoms and the determination of relative stereochemistry.

Table 1: Comparative ¹H NMR Spectroscopic Data (Chemical Shifts in ppm)
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Position
Cephalocyclidi
n A

Cephalotaxine
Demethylceph
alotaxinone

Harringtonine

Aromatic Region

H-13
Data not

available
~6.8 ~6.7 ~6.8

H-14
Data not

available
~6.6 ~6.6 ~6.6

Aliphatic Region

H-1
Data not

available
~3.0 ~3.1 ~3.0

H-2
Data not

available
~2.2, ~1.8 ~2.3, ~1.9 ~2.2, ~1.9

H-3
Data not

available
~4.2 - ~5.3

H-5
Data not

available
~3.6, ~2.8 ~3.7, ~2.9 ~3.6, ~2.8

H-10
Data not

available
~3.3, ~2.5 ~3.4, ~2.6 ~3.3, ~2.5

Other

OMe
Data not

available
~3.8 ~3.8 ~3.8

OCH₂O
Data not

available
~5.9 ~5.9 ~5.9

Note: The chemical shift values for Cephalotaxine, Demethylcephalotaxinone, and

Harringtonine are approximate and collated from various literature sources for illustrative

purposes. The specific data for Cephalocyclidin A is not publicly available.

Table 2: Comparative ¹³C NMR Spectroscopic Data (Chemical Shifts in ppm)
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Position
Cephalocyclidi
n A

Cephalotaxine
Demethylceph
alotaxinone

Harringtonine

Aromatic Region

C-11
Data not

available
~146 ~146 ~146

C-12
Data not

available
~109 ~109 ~109

C-13
Data not

available
~128 ~128 ~128

C-14
Data not

available
~102 ~102 ~102

C-15
Data not

available
~147 ~147 ~147

C-16
Data not

available
~101 ~101 ~101

Aliphatic Region

C-1
Data not

available
~53 ~53 ~53

C-2
Data not

available
~28 ~28 ~28

C-3
Data not

available
~78 ~205 (C=O) ~77

C-4
Data not

available
~129 ~129 ~129

C-5
Data not

available
~53 ~53 ~53

C-6
Data not

available
~66 ~66 ~66
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C-7
Data not

available
~49 ~49 ~49

C-10
Data not

available
~41 ~41 ~41

Other

OMe
Data not

available
~56 ~56 ~56

OCH₂O
Data not

available
~101 ~101 ~101

Note: The chemical shift values for Cephalotaxine, Demethylcephalotaxinone, and

Harringtonine are approximate and collated from various literature sources for illustrative

purposes. The specific data for Cephalocyclidin A is not publicly available.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule. High-resolution mass spectrometry (HRMS) is crucial for determining the exact

molecular formula. Fragmentation patterns observed in tandem mass spectrometry (MS/MS)

experiments offer valuable clues about the connectivity of atoms within the molecule.

Table 3: Comparative Mass Spectrometry Data
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Compound Molecular Formula
Molecular Weight
(Da)

Key Fragmentation
Observations

Cephalocyclidin A C₂₁H₂₃NO₅ 369.41 Data not available

Cephalotaxine C₁₈H₂₁NO₄ 315.36

Characteristic loss of

the methoxy group

and fragmentation of

the pentacyclic core.

Demethylcephalotaxin

one
C₁₇H₁₇NO₄ 315.32

Fragmentation pattern

reflects the ketone

functionality at C-3.

Harringtonine C₂₈H₃₇NO₉ 531.59

Fragmentation is

dominated by the loss

of the ester side

chain.

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule, while

UV-Vis spectroscopy reveals the nature of the chromophores.

Table 4: Comparative IR and UV-Vis Spectroscopic Data

Compound Key IR Absorptions (cm⁻¹) UV-Vis λmax (nm)

Cephalocyclidin A Data not available Data not available

Cephalotaxine
~3400 (O-H), ~1600, ~1500

(aromatic C=C)
~240, ~290

Demethylcephalotaxinone
~1740 (C=O), ~1600, ~1500

(aromatic C=C)
~245, ~300

Harringtonine

~3400 (O-H), ~1740 (ester

C=O), ~1600, ~1500 (aromatic

C=C)

~240, ~290
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Experimental Protocols
Standard spectroscopic techniques are employed for the characterization of Cephalotaxus

alkaloids.

NMR Spectroscopy
Sample Preparation: Samples are typically dissolved in deuterated solvents such as

chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD).

Instrumentation: ¹H, ¹³C, and 2D NMR spectra are recorded on a high-field NMR

spectrometer (e.g., 400 MHz or higher).

¹H NMR: Standard parameters include a 30° pulse angle, a spectral width of 10-15 ppm, and

a relaxation delay of 1-2 seconds.

¹³C NMR: A 90° pulse angle is used with proton decoupling.

2D NMR: COSY, HSQC, HMBC, and NOESY experiments are performed using standard

pulse sequences and parameters to establish correlations.

Mass Spectrometry
Instrumentation: High-resolution mass spectra are typically obtained using an electrospray

ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

Ionization Mode: Both positive and negative ion modes are often used to obtain

comprehensive data.

Fragmentation Analysis: Tandem mass spectrometry (MS/MS) is performed by collision-

induced dissociation (CID) to induce fragmentation and elucidate structural features.

Infrared (IR) Spectroscopy
Instrumentation: IR spectra are recorded on a Fourier-transform infrared (FTIR)

spectrometer.
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Sample Preparation: Samples can be analyzed as a thin film on a salt plate (e.g., NaCl or

KBr) or as a KBr pellet.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Instrumentation: UV-Vis spectra are recorded on a dual-beam UV-Vis spectrophotometer.

Sample Preparation: Samples are dissolved in a UV-transparent solvent, such as methanol

or ethanol, at a known concentration.

Visualization of the Cross-Validation Workflow
The logical flow of cross-validating spectroscopic data for a novel compound like

Cephalocyclidin A is depicted below.
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Workflow for spectroscopic data cross-validation.

This guide highlights the critical role of comparative spectroscopic analysis in the structural

elucidation of novel natural products. While the complete spectroscopic dataset for

Cephalocyclidin A remains to be fully disclosed in the public domain, the principles of cross-

validation against known analogues provide a robust framework for its definitive

characterization. Further research, including the total synthesis of Cephalocyclidin A, will be

instrumental in confirming its structure and exploring its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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